Cas no 1805083-09-3 (3-Chloro-2-(difluoromethyl)-5-nitro-6-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-2-(difluoromethyl)-5-nitro-6-(trifluoromethyl)pyridine
• CAS No: 1805083-09-3
• MF: C₇H₂ClF₅N₂O₂
• MW: 276.547997951508
• CID: 4873283
• Update Time: 2025-05-22

3-Chloro-2-(difluoromethyl)-5-nitro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-5-nitro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2ClF5N2O2/c8-2-1-3(15(16)17)5(7(11,12)13)14-4(2)6(9)10/h1,6H
• InChI Key： VTAMLYIGNDCNIB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(F)(F)F)=NC=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 3-Chloro-2-(difluoromethyl)-5-nitro-6-(trifluoromethyl)pyridine

3-Chloro-2-(difluoromethyl)-5-nitro-6-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1805083-09-3, commonly referred to as 3-Chloro-2-(difluoromethyl)-5-nitro-6-(trifluoromethyl)pyridine, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a nitrogen atom in the ring. The presence of multiple substituents, including chlorine, difluoromethyl, nitro, and trifluoromethyl groups, imparts unique chemical properties and reactivity to this molecule.

Pyridine derivatives have long been of interest in various fields due to their versatility and ability to participate in a wide range of chemical reactions. The difluoromethyl and trifluoromethyl groups attached to the pyridine ring in this compound contribute significantly to its electronic properties. These groups are known for their electron-withdrawing effects, which can influence the reactivity of the molecule in both organic and inorganic reactions. The nitro group, another key substituent, is a strong electron-withdrawing group that further enhances the electrophilic character of the pyridine ring.

Recent studies have highlighted the potential of 3-Chloro-2-(difluoromethyl)-5-nitro-6-(trifluoromethyl)pyridine in the field of agrochemicals. Researchers have explored its role as a precursor for herbicides and insecticides due to its ability to inhibit key enzymatic pathways in pests and weeds. The compound's stability under various environmental conditions makes it an attractive candidate for agricultural applications.

In addition to its agrochemical applications, this compound has shown promise in pharmaceutical research. Its unique structure allows for interactions with biological targets such as receptors and enzymes, making it a potential lead compound for drug development. Recent advancements in medicinal chemistry have focused on modifying the substituents on the pyridine ring to enhance bioavailability and selectivity.

The synthesis of 3-Chloro-2-(difluoromethyl)-5-nitro-6-(trifluoromethyl)pyridine involves a series of multi-step reactions that require precise control over reaction conditions. The process typically begins with the preparation of intermediate compounds, such as chloropyridines or nitropyridines, which are then subjected to fluorination reactions to introduce the difluoromethyl and trifluoromethyl groups. The final product is obtained through a combination of nucleophilic substitution and oxidation reactions.

From an environmental perspective, understanding the fate and behavior of this compound is crucial for assessing its safety and sustainability. Studies have shown that the compound undergoes degradation under certain environmental conditions, particularly in the presence of sunlight or microbial activity. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, 3-Chloro-2-(difluoromethyl)-5-nitro-6-(trifluoromethyl)pyridine is a versatile compound with significant potential in multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, make it a valuable tool for researchers and developers across various fields.